(3-Fluoropyridin-2-yl)-(naphthalen-2-yl)-methanol
Cat. No. B8427320
M. Wt: 253.27 g/mol
InChI Key: WWRVTIWIXNIYFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH:8](=[O:9])[c:10]1[cH:11][cH:12][c:13]2[cH:14][cH:15][cH:16][cH:17][c:18]2[cH:19]1.[F:1][c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1>>[F:1][c:2]1[c:3]([CH:8]([OH:9])[c:10]2[cH:11][cH:12][c:13]3[cH:14][cH:15][cH:16][cH:17][c:18]3[cH:19]2)[n:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1ccc2ccccc2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Fc1cccnc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC(c1ccc2ccccc2c1)c1ncccc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
